Cas no 1006343-89-0 (trimethyl-1H-pyrazole-4-sulfonohydrazide)

• Product Name: trimethyl-1H-pyrazole-4-sulfonohydrazide
• CAS No: 1006343-89-0
• MF: C₆H₁₂N₄O₂S
• MW: 204.250079154968
• MDL: MFCD06740548
• CID: 3060429
• PubChem ID: 19616388
• Update Time: 2025-05-19

trimethyl-1H-pyrazole-4-sulfonohydrazide Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Trimethyl-1H-pyrazole-4-sulfonohydrazide
• trimethyl-1H-pyrazole-4-sulfonohydrazide
• 1006343-89-0
• EN300-230291
• BBL040355
• trimethylpyrazole-4-sulfonohydrazide
• CS-0282548
• 1,3,5-trimethylpyrazole-4-sulfonohydrazide
• AKOS000314384
• STK350221

• MDL： MFCD06740548
• Inchi： 1S/C6H12N4O2S/c1-4-6(13(11,12)9-7)5(2)10(3)8-4/h9H,7H2,1-3H3
• InChI Key： OPQPAYCFUYPXKV-UHFFFAOYSA-N
• SMILES： S(C1C(C)=NN(C)C=1C)(NN)(=O)=O

Computed Properties

• Exact Mass: 204.06809681Da
• Monoisotopic Mass: 204.06809681Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 98.4Ų

trimethyl-1H-pyrazole-4-sulfonohydrazide Security Information

• Storage Condition：(BD515358)

Additional information on trimethyl-1H-pyrazole-4-sulfonohydrazide

Introduction to Trimethyl-1H-pyrazole-4-sulfonohydrazide (CAS No. 1006343-89-0)

Trimethyl-1H-pyrazole-4-sulfonohydrazide, identified by the Chemical Abstracts Service Number (CAS No.) 1006343-89-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyrazole sulfonohydrazide class, a structural motif known for its versatile applications in medicinal chemistry. The unique combination of a pyrazole core, sulfonamide functionality, and hydrazide group imparts distinct chemical properties that make it a valuable intermediate in the synthesis of biologically active molecules.

The trimethyl substituents on the pyrazole ring contribute to the compound's stability and reactivity, while the sulfonohydrazide moiety provides a reactive site for further functionalization. This makes Trimethyl-1H-pyrazole-4-sulfonohydrazide particularly useful in the development of novel drug candidates targeting various therapeutic areas, including inflammation, cancer, and infectious diseases.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their prevalence in natural products and pharmaceuticals. Pyrazole derivatives, in particular, have been extensively studied for their pharmacological properties. The introduction of sulfur and nitrogen-containing functional groups enhances the bioactivity of these compounds, making them attractive for drug discovery. Trimethyl-1H-pyrazole-4-sulfonohydrazide exemplifies this trend, as it serves as a building block for synthesizing more complex molecules with enhanced therapeutic potential.

One of the most compelling aspects of Trimethyl-1H-pyrazole-4-sulfonohydrazide is its role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with improved efficacy and reduced side effects. The sulfonohydrazide group in Trimethyl-1H-pyrazole-4-sulfonohydrazide provides a scaffold for creating potent kinase inhibitors by allowing further derivatization to optimize binding interactions.

Furthermore, the compound has shown promise in the field of anti-inflammatory research. Inflammation is a hallmark of many chronic diseases, and inhibiting inflammatory pathways can lead to significant therapeutic benefits. Studies have demonstrated that derivatives of pyrazole sulfonohydrazides exhibit anti-inflammatory activity by modulating key inflammatory mediators such as nitric oxide and prostaglandins. The structural features of Trimethyl-1H-pyrazole-4-sulfonohydrazide, including its ability to interact with biological targets, make it a valuable starting point for developing novel anti-inflammatory agents.

The synthesis of Trimethyl-1H-pyrazole-4-sulfonohydrazide involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the preparation of 1H-pyrazole derivatives followed by functionalization with sulfonic acid and hydrazine derivatives. The presence of methyl groups enhances the compound's solubility and stability, facilitating its use in various chemical reactions. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, can be employed to achieve high yields and purity.

Recent advancements in computational chemistry have also contributed to the optimization of Trimethyl-1H-pyrazole-4-sulfonohydrazide synthesis. Molecular modeling studies allow researchers to predict the behavior of this compound in different reaction conditions, enabling the design of more efficient synthetic routes. Additionally, high-throughput screening techniques have been used to identify novel derivatives with enhanced biological activity. These approaches underscore the importance of interdisciplinary collaboration between organic chemists, biochemists, and computational scientists in advancing drug discovery efforts.

The pharmacological profile of Trimethyl-1H-pyrazole-4-sulfonohydразиде is another area of active investigation. Preclinical studies have revealed that this compound exhibits broad-spectrum bioactivity due to its ability to interact with multiple biological targets. For instance, it has been shown to inhibit the activity of certain proteases involved in cancer progression while displaying minimal toxicity towards normal cells. This selectivity is critical for developing effective therapeutics that target specific disease pathways without harming healthy tissues.

One notable application of Trimethyl-1H-pyразоле-4-sульфоногидразиде is in the treatment of infectious diseases. Microbial resistance to conventional antibiotics remains a significant global health challenge, necessitating the development of novel antimicrobial agents. Pyразольные производные have been identified as potential candidates due to their ability to disrupt essential bacterial processes such as DNA replication and protein synthesis. The sulfonohydразидная группа в структуре этого соединения предоставляет возможности для создания эффективных антимикробных препаратов с улучшенными свойствами.

The environmental impact of pharmaceutical compounds is also an important consideration in modern drug development. Efforts are underway to design molecules that are biodegradable and have minimal environmental persistence. The structural features of Trimethyl-1H-pyразоле - 4 - сульфоногидразиде, including its susceptibility to hydrolysis under physiological conditions, make it an environmentally friendly candidate for further development.

In conclusion,Trimethyl - 1 H - pyразоле - 4 - сульфоногидразиде (CAS No . 1006343 - 89 - 0) represents a promising compound with diverse applications in pharmaceutical chemistry and drug discovery . Its unique structural features , synthetic versatility , и показанная биологическая активность делают его ценным инструментом для разработки новых лекарств . As research continues , it is likely that this compound will play an increasingly important role in addressing some of today's most pressing medical challenges .